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Compound of Interest |

2-(2-(2-
Compound Name: Hydroxyethoxy)ethoxy)ethyl 2-
methyl-2-propenoate

Cat. No.: B1626642

\ J

An In-depth Technical Guide to the Safety and Handling of Di(ethylene glycol) ethyl ether
methacrylate

This guide provides comprehensive safety and handling information for Di(ethylene glycol)
ethyl ether methacrylate (CAS No. 7328-17-8), intended for researchers, scientists, and
professionals in drug development. All quantitative data is presented in structured tables, and
key protocols and logical workflows are visualized.

Chemical and Physical Properties

A summary of key physical and chemical properties is essential for safe handling and storage.
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Property Value
CAS Number 7328-17-8[1][2][3]

2-(2-Ethoxyethoxy)ethyl acrylate, Ethyl diglycol
Synonyms

acrylate[1][2][3]

Molecular Formula

CoH1604[1]

Molecular Weight 188.22 g/mol [1][2][3]

Appearance Clear liquid[2]

Odor Ester-like[2]

Boiling Point 95 °C (203 °F)[1][2]

Melting Point -66 °C (-86.8 °F)[1][2]

Flash Point 113 °C (235.4 °F) (closed cup)[2][4]
Density 1.016 g/mL[2]

Hazard Identification and GHS Classification

Di(ethylene glycol) ethyl ether methacrylate is classified as a hazardous substance.

Understanding its GHS classification is critical for risk assessment.

Signal Word: Danger[4]
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed
o H311: Toxic in contact with
Acute Toxicity, Dermal 3 )
skin
Skin Irritation 2 H315: Causes skin irritation
) o H317: May cause an allergic
Skin Sensitization 1A _ _
skin reaction
o H319: Causes serious eye
Eye Irritation 2 o
irritation
Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation
Hazardous to the Aquatic 5 H411: Toxic to aquatic life with
Environment (Chronic) long lasting effects

(Source: Aggregated from supplier safety data sheets)[4]
Toxicological Information
This chemical poses several health risks upon exposure.

o Acute Effects: It is harmful if ingested and toxic if it comes into contact with the skin.[4] It
causes serious irritation to the eyes and skin and may cause respiratory irritation.[2][4]

e Sensitization: It is known to be a skin sensitizer and may provoke an allergic skin reaction
upon contact.[2][4]

o Chronic Effects: Repeated or prolonged skin contact can lead to defatting of the skin and
dermatitis.[2]

Experimental Protocols
OSHA Method for Air Sampling and Analysis (PV2132)
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The following protocol is a partially validated method by OSHA for determining the airborne
concentration of Di(ethylene glycol) ethyl ether methacrylate.[1]

Objective: To quantify the concentration of Di(ethylene glycol) ethyl ether methacrylate in a
workplace environment.

Methodology:

o Sampling Media: A Chromosorb® 106 sampling tube (100/50 mg sections) is used for
sample collection.[1]

e Sample Collection:

o Air is drawn through the tube using a personal sampling pump calibrated to a flow rate of
0.2 L/min.[1][2]

o Atotal sample volume of 48 liters is recommended, corresponding to a sampling time of
240 minutes.[1][2]

o Sample Extraction: The collected analyte is desorbed from the sampling media using a
solution of 99:1 carbon disulfide and N,N-dimethylformamide.[2]

e Analysis: The extracted sample is analyzed using a gas chromatograph equipped with a
flame ionization detector (GC-FID).[1][2]

» Quantitation Limits: The method has a reliable quantitation limit (RQL) of 2.07 pg per
sample.[2]

Safe Handling and Storage

Adherence to proper handling and storage protocols is crucial to minimize exposure risk.

Personal Protective Equipment (PPE)

The following table outlines the minimum PPE requirements.
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Protection Type Specification

Eye and Face Protection Chemical safety goggles or a full-face shield.[4]

Chemical-resistant gloves (e.qg., nitrile) and
Skin Protection protective clothing such as a lab coat or

coveralls.[5]

Use only in a well-ventilated area or under a
) ) chemical fume hood. If ventilation is insufficient,
Respiratory Protection ) ] ]
a NIOSH-approved respirator with an organic

vapor filter (type ABEK) is required.[4][6]

Handling and Storage Procedures

» Handling: Avoid all personal contact, including inhalation of vapors or mists.[5][7] Prevent
contact with skin and eyes.[5] Use non-sparking tools and ensure adequate ventilation.[6][8]
Wash hands thoroughly after handling.[5] Contaminated work clothing must not be allowed

outside the workplace.[5]

o Storage: Store in a cool, dry, and well-ventilated area.[9] Keep containers tightly sealed and
store locked up.[5] Keep away from heat, sparks, open flames, and other ignition sources.[9]

Emergency Procedures
First Aid Measures

Immediate and appropriate first aid is critical in the event of an exposure.
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Exposure Route First Aid Protocol

Remove the individual to fresh air. If breathing is
) difficult or has stopped, provide artificial
Inhalation I . . .
respiration and seek immediate medical

attention.[10]

Immediately remove all contaminated clothing.
) [7] Wash the affected skin with plenty of soap
Skin Contact o
and water.[5] If irritation or a rash develops,

seek medical attention.[5]

Immediately flush the eyes with large amounts

of water for at least 15 minutes, making sure to
Eye Contact lift the upper and lower eyelids.[10][11] Remove

contact lenses if possible.[11] Seek immediate

medical attention.[11]

Do NOT induce vomiting.[7] Rinse the mouth
Ingestion with water and seek immediate medical
attention.[12]

Fire and Spill Response

» Firefighting: Use dry chemical, COz, alcohol-resistant foam, or water spray to extinguish
fires.[10][13] Firefighters must wear full protective gear and a self-contained breathing
apparatus (SCBA).[11]

o Spill Cleanup: In case of a spill, remove all ignition sources.[14] Ventilate the area.[5] Absorb
the spill with inert material (e.g., sand, vermiculite) and place it in a sealed container for
disposal.[15] Do not allow the spill to enter drains or waterways.

Visual Workflow Guides
Safe Handling Workflow
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1. Preparation

Consult Safety Data Sheet (SDS)

:

Ensure fume hood is operational

:

Wear required PPE
(Gloves, Goggles, Lab Coat)

2. Chemicél Handling

Work exclusively within the fume hood

:

Keep container sealed when not in use

:

Avoid generating aerosols or mists

3. Post—Handing & Cleanup

Wipe down work surfaces

:

Dispose of waste in designated hazardous waste container

:

Remove PPE and wash hands thoroughly

Click to download full resolution via product page

Caption: Standard operating procedure for safely handling the methacrylate.
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Emergency Spill Response Logic

Spill Detected

Is the spill large or
uncontrolled?
Yes No (Small & Contained)

Evacuate the area
Alert emergency personnel

Is ventilation adequate?
No

Increase ventilation
Work from upwind

Restrict access
Ensure proper PPE

Contain spill with absorbent material

Collect waste into a sealed container for disposal

Click to download full resolution via product page
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Caption: Decision tree for responding to an accidental spill.

Disposal Considerations

All waste materials containing Di(ethylene glycol) ethyl ether methacrylate must be treated as
hazardous waste.

o Procedure: Dispose of contents and containers in accordance with all applicable local,
regional, and national regulations.[5] Do not dispose of via drains or into the environment.
Waste should be incinerated in a licensed facility.[5] Uncleaned containers should be treated
as hazardous.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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